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Compound of Interest

Compound Name: 5-Methyl-3-nitropyridin-2-amine

Cat. No.: B1269485

An In-depth Technical Guide to 5-Methyl-3-
nitropyridin-2-amine

This technical guide provides a comprehensive overview of the chemical structure, molecular
formula, and key physicochemical properties of 5-Methyl-3-nitropyridin-2-amine. It is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. This document includes a plausible experimental protocol for its synthesis,
based on established chemical principles, and visual representations of its structure and
synthetic pathway.

Core Compound Information

5-Methyl-3-nitropyridin-2-amine is an organic compound featuring a pyridine ring substituted
with a methyl group, a nitro group, and an amino group.[1] Its chemical structure and properties
make it a valuable building block in medicinal chemistry and organic synthesis.

Chemical Structure and Molecular Formula

The molecular formula for 5-Methyl-3-nitropyridin-2-amine is C6H7N302.[1] The structure
consists of a central pyridine ring with the following substituents:

e An amino group (-NH2) at position 2.

e Anitro group (-NOZ2) at position 3.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1269485?utm_src=pdf-interest
https://www.benchchem.com/product/b1269485?utm_src=pdf-body
https://www.benchchem.com/product/b1269485?utm_src=pdf-body
https://www.indiamart.com/proddetail/5-methyl-3-nitropyridin-2-amine-acid-2855461388755.html
https://www.benchchem.com/product/b1269485?utm_src=pdf-body
https://www.indiamart.com/proddetail/5-methyl-3-nitropyridin-2-amine-acid-2855461388755.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e A methyl group (-CH3) at position 5.
Below is a two-dimensional representation of the chemical structure.

Figure 1: Chemical structure of 5-Methyl-3-nitropyridin-2-amine.

Physicochemical Properties

A summary of the key quantitative data for 5-Methyl-3-nitropyridin-2-amine is presented in
the table below.

Property Value Reference
Molecular Formula C6H7N302 [1]
Molecular Weight 153.14 g/mol

CAS Number 7598-26-7 [1]

Light yellow to yellow
Appearance , (2]
crystalline powder

Melting Point 189.0-193.0 °C [2]

Purity >98.0% (GC) 2]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Methyl-3-nitropyridin-2-
amine is not readily available in the reviewed literature, a plausible synthetic route can be
devised based on established methods for the nitration of substituted aminopyridines. The
following protocol is adapted from the synthesis of the isomeric compound, 2-amino-3-methyl-
5-nitropyridine.[3]

Plausible Synthesis of 5-Methyl-3-nitropyridin-2-amine

The proposed synthesis involves the nitration of 2-amino-5-methylpyridine using a mixture of
fuming nitric acid and concentrated sulfuric acid.

Materials:
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2-Amino-5-methylpyridine

Concentrated sulfuric acid (H2SOa)
Fuming nitric acid (HNO3)

Concentrated aqueous ammonia (NH2sOH)
Deionized water

Dimethylformamide (DMF)

Ice

Procedure:

Preparation of the Starting Material Solution: In a round-bottom flask, dissolve 2-amino-5-
methylpyridine in concentrated sulfuric acid. This should be done carefully in an ice bath to
control the exothermic reaction.

Nitration: While maintaining the temperature below 20°C, slowly add a pre-cooled mixture of
fuming nitric acid and concentrated sulfuric acid dropwise to the stirred solution of the
starting material.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and then gently heat it to between 35-40°C. The reaction should be stirred
at this temperature for approximately 30 minutes.

Work-up: Cool the reaction mixture to room temperature and then carefully pour it over
crushed ice.

Neutralization and Precipitation: Neutralize the acidic solution with concentrated aqueous
ammonia. This will cause the product, 5-Methyl-3-nitropyridin-2-amine, to precipitate out of
the solution.

Isolation: Collect the precipitate by filtration and wash it sequentially with cold water and a
50% aqueous solution of dimethylformamide.
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 Purification: The crude product can be further purified by recrystallization from
dimethylformamide to yield the final product.

Synthetic Workflow

The logical flow of the proposed synthesis is depicted in the following diagram.

Reaction Work-up and Purification Final Product
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5-Methyl-3-nitropyridin-2-amine

Click to download full resolution via product page

Figure 2: Proposed synthesis workflow for 5-Methyl-3-nitropyridin-2-amine.

Disclaimer: This technical guide is intended for informational purposes only. The experimental
protocol provided is based on analogous chemical reactions and should be performed by
qualified personnel in a properly equipped laboratory, adhering to all necessary safety
precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-5-methyl-3-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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